Cas no 76790-71-1 (Ethanethioic acid, S-(1-methylhexyl) ester)

• Product name: Ethanethioic acid, S-(1-methylhexyl) ester
• CAS No: 76790-71-1
• MF: C₉H₁₈OS
• MW: 174.30362
• CID: 537239
• PubChem ID: 71403441

Ethanethioic acid, S-(1-methylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(1-methylhexyl) ester
• S-heptan-2-yl ethanethioate
• 76790-71-1
• DTXSID70824351

• Inchi： InChI=1S/C9H18OS/c1-4-5-6-7-8(2)11-9(3)10/h8H,4-7H2,1-3H3
• InChI Key： PDRWRNLWASQTHN-UHFFFAOYSA-N
• SMILES： CCCCCC(C)SC(=O)C

Computed Properties

• Exact Mass: 174.10783637g/mol
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų